4-(2,5-dimethoxyphenyl)-4,6,7,8-tetrahydroquinoline-2,5(1H,3H)-dione

• IUPAC Name: 4-(2,5-dimethoxyphenyl)-1,3,4,6,7,8-hexahydroquinoline-2,5-dione
• InChI: InChI=1S/C17H19NO4/c1-21-10-6-7-15(22-2)11(8-10)12-9-16(20)18-13-4-3-5-14(19)17(12)13/h6-8,12H,3-5,9H2,1-2H3,(H,18,20)
• InChI Key: MTPAZGBYSPYNLN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2CC(=O)NC3=C2C(=O)CCC3
• Molecular Formula: C17H19NO4
• Molecular Weight: 301.34 g/mol

Description

4-(2,5-dimethoxyphenyl)-4,6,7,8-tetrahydroquinoline-2,5(1H,3H)-dione, also known as DMQX, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMQX is a potent antagonist of the ionotropic glutamate receptor, which is involved in the regulation of synaptic transmission in the central nervous system.

Mechanism of Action

4-(2,5-dimethoxyphenyl)-4,6,7,8-tetrahydroquinoline-2,5(1H,3H)-dione acts as a non-competitive antagonist of the ionotropic glutamate receptor. It binds to the receptor and blocks the binding of glutamate, which is the natural ligand of the receptor. This results in the inhibition of synaptic transmission and the regulation of neuronal excitability. This compound has been shown to be a potent antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of synaptic plasticity and learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the release of glutamate from presynaptic terminals, which results in the regulation of synaptic transmission. It has also been shown to inhibit the activation of the NMDA receptor, which is involved in the regulation of synaptic plasticity and learning and memory. This compound has been shown to have anticonvulsant effects, which make it a potential candidate for the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

4-(2,5-dimethoxyphenyl)-4,6,7,8-tetrahydroquinoline-2,5(1H,3H)-dione has several advantages for lab experiments. It is a potent antagonist of the ionotropic glutamate receptor, which makes it a valuable tool for studying the role of glutamate receptors in synaptic plasticity, learning, and memory. This compound is also relatively stable and easy to synthesize, which makes it a convenient compound for lab experiments. However, this compound has some limitations for lab experiments. It has been shown to have some nonspecific effects on other receptors, which can complicate the interpretation of experimental results.

Future Directions

4-(2,5-dimethoxyphenyl)-4,6,7,8-tetrahydroquinoline-2,5(1H,3H)-dione has several potential future directions for scientific research. It has been shown to have potential applications in the treatment of epilepsy, Parkinson's disease, and Alzheimer's disease. This compound has also been shown to have potential applications in the study of synaptic plasticity, learning, and memory. Future research could focus on developing more potent and selective antagonists of the ionotropic glutamate receptor, which could have even greater potential for scientific research and therapeutic applications.

Scientific Research Applications

4-(2,5-dimethoxyphenyl)-4,6,7,8-tetrahydroquinoline-2,5(1H,3H)-dione has been extensively studied for its potential applications in scientific research. It is a potent antagonist of the ionotropic glutamate receptor, which is involved in the regulation of synaptic transmission in the central nervous system. This compound has been used to study the role of glutamate receptors in synaptic plasticity, learning, and memory. It has also been used to investigate the mechanisms underlying neurological disorders such as epilepsy, Parkinson's disease, and Alzheimer's disease.